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Compound of Interest

Compound Name: tert-Butyl phosphate

Cat. No.: B1201980

Essential Safety and Handling Guide for tert-Butyl
Phosphate

This guide provides immediate and essential safety protocols, operational plans, and disposal
procedures for the handling of tert-Butyl phosphate (TBP). It is intended for researchers,
scientists, and drug development professionals to ensure safe laboratory practices.

Hazard Summary

tert-Butyl phosphate presents several health and safety risks that require careful
management. It is harmful if swallowed, causes skin and serious eye irritation, and may cause
an allergic skin reaction.[1] It is also suspected of causing cancer.[1] The substance is
combustible and can emit toxic fumes of phosphorus oxides when heated or in a fire.[1][2]
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Hazard Type

Description

Health Hazards

Harmful if swallowed, causes serious eye
irritation and skin irritation.[1] May cause an
allergic skin reaction and is suspected of
causing cancer.[1] Inhalation of vapors can be

irritating to the respiratory tract.[2]

Fire Hazards

Combustible liquid.[1] Slight fire hazard when
exposed to heat or flame.[1] Heating may lead
to violent rupture of containers.[1] Combustion
produces toxic fumes, including carbon

monoxide and phosphorus oxides.[1]

Reactivity Hazards

Stable under recommended storage conditions.
[3] Avoid contact with strong oxidizing agents
and bases.[4][5] Reacts with warm water to

produce corrosive phosphoric acid and butanol.

[5]

Personal Protective Equipment (PPE)

A risk assessment should always be conducted before handling tert-Butyl phosphate. The

following PPE is mandatory to minimize exposure and ensure personal safety.[3]
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Protection Type

Required Equipment

Specifications and
Remarks

Eye/Face Protection

Safety glasses with side-

shields or safety goggles.[5]

A face shield may be required
for splash hazards. Ensure eye
protection meets standards like
EN 166 (EU) or ANSI 787.1
(USs).

Skin Protection

Chemical-resistant gloves.

Gloves must be inspected
before use.[3] Suitable
materials include Butyl rubber,
Fluoro-elastomer (FKM), or
Polyvinyl chloride (PVC).[6]
Use proper glove removal
technique to avoid skin

contact.[3]

Protective clothing.

Wear a lab coat or chemical-
resistant apron. For larger
quantities or significant splash
risk, a chemical splash suit is
recommended.[4] Long pants
and closed-toe shoes are
required.[5]

Respiratory Protection

NIOSH-approved respirator.

Required when ventilation is
inadequate, for spill cleanup,
or when airborne
concentrations are unknown.
[5] A full-face respirator with
multi-purpose combination
(US) or type ABEK (EN 14387)
respirator cartridges is

appropriate.[3]

Operational and Disposal Plans
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Step-by-Step Handling Protocol

o Preparation: Before handling, ensure you have read and understood the Safety Data Sheet

(SDS).[4] Obtain special instructions before use.[1]

Ventilation: Always handle tert-Butyl phosphate in a well-ventilated area, preferably within a
chemical fume hood.[1][4]

Donning PPE: Put on all required PPE as detailed in the table above.
Dispensing: Carefully dispense the required amount, avoiding splashing or creating mists.

Prohibited Actions: Do not eat, drink, or smoke in the handling area.[1][6] Avoid all personal
contact, including inhalation of vapors.[1][4]

Post-Handling: After handling, wash hands and forearms thoroughly with soap and water,
even if gloves were worn.[3][4] Decontaminate and launder all protective clothing before
storing or reusing.[4]

Storage Plan

Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[1]
Keep away from heat, sparks, open flames, and other ignition sources.[6]

Store locked up and away from incompatible materials such as strong oxidizing agents.[4]

Disposal Plan

Waste Classification: tert-Butyl phosphate and materials contaminated with it should be
treated as hazardous waste.

Containerization: Collect waste in suitable, closed, and clearly labeled containers for
disposal.[3]

Disposal Method: Dispose of contents and containers in accordance with all local, state, and
federal regulations.[4] Incineration in an approved facility is often the recommended method.

[7]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://sdfine.com/media/catalog/product/attachment/40488MSDS.pdf
https://bisleyinternational.com/wp-content/uploads/2021/06/Triisobutyl-Phosphate-26255-6-Haz-USA-issue-041217.pdf
https://www.benchchem.com/product/b1201980?utm_src=pdf-body
https://bisleyinternational.com/wp-content/uploads/2021/06/Triisobutyl-Phosphate-26255-6-Haz-USA-issue-041217.pdf
https://sdfine.com/media/catalog/product/attachment/40488MSDS.pdf
https://bisleyinternational.com/wp-content/uploads/2021/06/Triisobutyl-Phosphate-26255-6-Haz-USA-issue-041217.pdf
https://www.valudor.com/wp-content/uploads/2024/04/Tributyl-Phosphate-TBP.pdf
https://bisleyinternational.com/wp-content/uploads/2021/06/Triisobutyl-Phosphate-26255-6-Haz-USA-issue-041217.pdf
https://sdfine.com/media/catalog/product/attachment/40488MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_512884555_Tri-n-ButylPhosphate-CASNO-126-73-8-MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/40488MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/40488MSDS.pdf
https://bisleyinternational.com/wp-content/uploads/2021/06/Triisobutyl-Phosphate-26255-6-Haz-USA-issue-041217.pdf
https://www.valudor.com/wp-content/uploads/2024/04/Tributyl-Phosphate-TBP.pdf
https://sdfine.com/media/catalog/product/attachment/40488MSDS.pdf
https://www.benchchem.com/product/b1201980?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_512884555_Tri-n-ButylPhosphate-CASNO-126-73-8-MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/40488MSDS.pdf
https://www.china-phosphate.com/knowledge/information/tributyl-phosphate-tbp-msds.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Prohibition: Do not let the product enter drains or watercourses.[3][6]

Emergency Protocols
Spill Response Methodology

o Evacuate: Immediately evacuate non-essential personnel from the spill area.
o Ventilate: Ensure the area is well-ventilated.
o Control Ignition: Remove all sources of ignition.[1][4]

o Containment: Wearing full PPE, contain the spill using an inert absorbent material such as
sand, earth, or vermiculite.[4]

o Collection: Carefully collect the absorbed material and place it into a suitable, labeled
container for hazardous waste disposal.[3][4]

o Decontamination: Clean the spill area thoroughly. Decontaminate and launder all protective
equipment before reuse.[4]

First Aid Measures
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Exposure Route

Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[1] Remove contact
lenses if present and easy to do.[4] Seek

immediate medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing.
[1] Flush skin with plenty of running water and
soap.[1] Seek medical attention if irritation

develops or persists.[1]

Remove the person from the contaminated area

to fresh air.[1] If breathing has stopped, give

Inhalation artificial respiration.[2] If breathing is difficult,
administer oxygen.[2] Seek immediate medical
attention.

Do NOT induce vomiting.[6] Rinse mouth with

Ingestion water.[6] Urgent hospital treatment is likely

needed; seek immediate medical attention.[4]

Quantitative Data

: onal .

Organization Limit Type Value
5 mg/m3 (inhalable fraction and
ACGIH TLV®
vapor)[6]
NIOSH REL (10 hr) 0.2 ppm / 2.5 mg/m3[6]
OSHA PEL (8 hr) 5 mg/m3[2][6]
Cal/OSHA PEL 0.2 ppm / 2.5 mg/m3[6]

Operational Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling tert-Butyl
phosphate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201980#personal-protective-equipment-for-
handling-tert-butyl-phosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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